methyl 5-(((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[1-(2-methoxyphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C19H16N4O5S/c1-26-14-6-4-3-5-13(14)23-16-12(9-20-23)17(24)22-19(21-16)29-10-11-7-8-15(28-11)18(25)27-2/h3-9H,10H2,1-2H3,(H,21,22,24)
• InChI Key: QHEMWJNJLXRFJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C3=C(C=N2)C(=O)NC(=N3)SCC4=CC=C(O4)C(=O)OC
• Molecular Formula: C19H16N4O5S
• Molecular Weight: 412.4 g/mol

Description

Methyl 5-(((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C19H16N4O5S and its molecular weight is 412.42. The purity is usually 95%.
BenchChem offers high-quality methyl 5-(((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)methyl)furan-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 5-(((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)methyl)furan-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

• Derivatives of indole have demonstrated antiviral properties. For instance:
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Photochromic Properties

• . This property could have applications in materials science and optoelectronics.

Anti-HIV Activity

• Molecular docking studies have explored indole derivatives as potential anti-HIV agents. .

Antitubercular Potential

• Considering the compound’s heterocyclic structure, it might be worth evaluating its activity against Mycobacterium tuberculosis (MTB). .

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives and triazole-pyrimidine hybrids have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties . They inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . A molecular docking study showed that these compounds have favorable interactions with active residues of ATF4 and NF-kB proteins .

Biochemical Pathways

The compound likely affects several biochemical pathways, given its potential broad-spectrum biological activities. For instance, similar compounds have been observed to inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway . These pathways are crucial in various cellular processes, including cell survival, inflammation, and immune responses.

Pharmacokinetics

The degree of lipophilicity of similar compounds allows them to diffuse easily into cells , which could impact their bioavailability.

Result of Action

The result of the compound’s action could be diverse, given its potential broad-spectrum biological activities. For instance, similar compounds have exhibited promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .